Cas no 1256804-87-1 (5-bromo-2-(piperidin-3-yl)pyridine)
5-bromo-2-(piperidin-3-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-(piperidin-3-yl)pyridine
- 5-bromo-2-piperidin-3-ylpyridine
- EN300-1911380
- 1256804-87-1
-
- Inchi: 1S/C10H13BrN2/c11-9-3-4-10(13-7-9)8-2-1-5-12-6-8/h3-4,7-8,12H,1-2,5-6H2
- InChI Key: PIGROURKQOAHBJ-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=C1)C1CNCCC1
Computed Properties
- Exact Mass: 240.02621g/mol
- Monoisotopic Mass: 240.02621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 24.9Ų
5-bromo-2-(piperidin-3-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1911380-1g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-5g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 5g |
$4309.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-10g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 10g |
$6390.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-0.05g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-0.1g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-0.25g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-0.5g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-1.0g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1911380-2.5g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1911380-5.0g |
5-bromo-2-(piperidin-3-yl)pyridine |
1256804-87-1 | 5g |
$4309.0 | 2023-06-02 |
5-bromo-2-(piperidin-3-yl)pyridine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 5-bromo-2-(piperidin-3-yl)pyridine
Introduction to 5-bromo-2-(piperidin-3-yl)pyridine (CAS No. 1256804-87-1) and Its Emerging Applications in Chemical Biology
5-bromo-2-(piperidin-3-yl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1256804-87-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the class of brominated pyridine derivatives, which are widely recognized for their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and piperidine substituents in its molecular structure endows it with unique reactivity, making it a valuable scaffold for further functionalization and exploration.
The bromine atom at the 5-position of the pyridine ring serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. Meanwhile, the piperidin-3-yl group introduces a nitrogen-rich environment that can interact with various biological targets, including enzymes and receptors. This dual functionality has positioned 5-bromo-2-(piperidin-3-yl)pyridine as a promising building block for drug discovery efforts.
In recent years, there has been a surge in research focused on developing small-molecule modulators that can selectively interact with biological pathways relevant to human health and disease. Among these pathways, kinases have emerged as critical therapeutic targets due to their involvement in numerous cellular processes. 5-bromo-2-(piperidin-3-yl)pyridine has been explored as a precursor in the synthesis of kinase inhibitors, where its pyridine and piperidine moieties can be tailored to optimize binding affinity and selectivity. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are implicated in cancers and inflammatory diseases.
Moreover, the structural features of 5-bromo-2-(piperidin-3-yl)pyridine make it an attractive candidate for developing tools in chemical biology research. The bromine atom allows for easy derivatization via transition-metal-catalyzed reactions, enabling the creation of probes that can be used to study protein-protein interactions or post-translational modifications. Additionally, the piperidine ring can be modified to enhance solubility or metabolic stability, making it suitable for in vivo applications.
Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 5-bromo-2-(piperidin-3-yl)pyridine. Machine learning models and virtual screening techniques have been employed to predict the biological activity of novel derivatives before experimental synthesis. This approach has not only reduced the time and cost associated with drug development but also enabled the identification of highly potent and selective inhibitors. For example, computational studies have suggested that certain analogs of 5-bromo-2-(piperidin-3-yl)pyridine exhibit inhibitory activity against specific kinases with IC50 values in the nanomolar range.
The synthesis of 5-bromo-2-(piperidin-3-yl)pyridine itself is an interesting challenge that has been addressed by multiple research groups. One common synthetic route involves the bromination of 2-(piperidin-3-yloxy)pyridine using N-bromosuccinimide (NBS) under controlled conditions. This method leverages the nucleophilic substitution reaction at the 5-position of the pyridine ring to introduce the bromine atom while preserving the integrity of the piperidine moiety. Alternative approaches include palladium-catalyzed cross-coupling reactions starting from halogenated pyridines or using directed ortho-metalation strategies.
The versatility of 5-bromo-2-(piperidin-3-yl)pyridine extends beyond its role as a kinase inhibitor precursor. It has also been utilized in the development of fluorescent probes for cellular imaging. By incorporating fluorophores or quencher groups into its structure, researchers have created probes that can track protein localization or monitor dynamic processes within living cells. These probes are particularly valuable for studying signaling pathways and protein-protein interactions in real-time.
In conclusion, 5-bromo-2-(piperidin-3-y l)pyridine (CAS No. 1256804-87-1) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features enable it to serve as a versatile scaffold for designing small-molecule modulators targeting various biological processes. As research continues to uncover new therapeutic opportunities and refine synthetic methodologies, compounds like this will undoubtedly play a pivotal role in advancing our understanding of human health and disease.
1256804-87-1 (5-bromo-2-(piperidin-3-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)